Cas no 2171623-65-5 (3-(dimethylamino)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-(dimethylamino)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171623-65-5
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 6615325
• PubChem ID: 165581568
• Update Time: 2025-06-20

3-(dimethylamino)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• 3-(dimethylamino)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• EN300-1534538
• 2171623-65-5

• Inchi： 1S/C26H33N3O5/c1-29(2)16-23(25(31)32)28-24(30)14-4-3-9-15-27-26(33)34-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22-23H,3-4,9,14-17H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： SVQYKACCGKNWSZ-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NC(C(=O)O)CN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Additional information on 3-(dimethylamino)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2171623-65-5 and Product Name: 3-(dimethylamino)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

The compound with the CAS number 2171623-65-5 and the product name 3-(dimethylamino)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biochemical research. The intricate arrangement of functional groups, including the dimethylamino moiety, the fluoren-9-yl methoxycarbonyl group, and the hexanamidopropanoic acid backbone, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of such multifunctional compounds in the design of novel therapeutic agents. The dimethylamino group, known for its ability to enhance solubility and bioavailability, plays a crucial role in modulating the pharmacokinetic profile of the compound. Additionally, the presence of the fluoren-9-yl methoxycarbonyl moiety suggests potential interactions with biological targets, making it a valuable scaffold for further derivatization and optimization.

The hexanamidopropanoic acid backbone provides a stable framework for additional modifications, enabling researchers to tailor the compound's properties for specific applications. This structural versatility has been exploited in various research endeavors, particularly in the development of protease inhibitors and other enzyme-targeting molecules. The compound's ability to interact with biological systems at multiple levels makes it a promising candidate for further investigation.

In the realm of drug discovery, compounds like this one are often evaluated for their potential as intermediates in synthesizing more complex molecules. The fluoren-9-yl methoxycarbonyl group, in particular, is recognized for its utility in protecting amino groups during synthetic procedures while maintaining overall molecular stability. This feature is especially valuable in multi-step syntheses where selective functionalization is required.

Moreover, the dimethylamino substituent contributes to the compound's amphiphilic nature, allowing it to partition effectively between aqueous and organic phases. This property is advantageous in formulation development, where achieving optimal solubility and stability is paramount. Such characteristics make this compound a versatile tool for pharmaceutical researchers seeking to develop novel drug candidates.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity based on molecular structure. By leveraging these tools, researchers can rapidly screen compounds like this one for potential therapeutic effects. The integration of experimental data with computational models has accelerated the discovery process, leading to faster identification of promising candidates for further development.

The synthesis of 3-(dimethylamino)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include protecting group strategies, selective deprotection, and multi-step coupling reactions. Each stage must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluations.

One of the most compelling aspects of this compound is its potential as a building block for larger molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to explore a wide range of biological activities. For instance, derivatives of this compound could be designed to target specific enzymes or receptors involved in disease pathways.

The field of medicinal chemistry continues to evolve rapidly, driven by new technologies and methodologies that enhance our understanding of molecular interactions. Compounds like this one serve as valuable platforms for exploring these interactions at a fundamental level. By studying their behavior in vitro and in vivo, researchers can gain insights into mechanisms of action and identify new therapeutic opportunities.

In conclusion, the compound with CAS number 2171623-65-5 and product name 3-(dimethylamino)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid exemplifies the innovative approaches being employed in pharmaceutical research today. Its complex structure and multifunctional nature make it a promising candidate for further development into novel therapeutic agents. As research progresses, this compound is likely to play an important role in advancing our understanding of disease mechanisms and developing new treatments.